Cas no 851782-32-6 (N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 851782-32-6
• MF: C₂₀H₁₈FN₃O₅S₂
• MW: 463.502425670624
• CID: 6382246
• PubChem ID: 5181205
• Update Time: 2025-10-28

N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• Methanesulfonamide, N-[3-[1-[(4-fluorophenyl)sulfonyl]-5-(2-furanyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-
• N-[3-[2-(4-fluorophenyl)sulfonyl-3-(furan-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• N-{3-[1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• 851782-32-6
• N-(3-(1-((4-fluorophenyl)sulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• F0622-0191
• AKOS024588275

• Inchi： 1S/C20H18FN3O5S2/c1-30(25,26)23-16-5-2-4-14(12-16)18-13-19(20-6-3-11-29-20)24(22-18)31(27,28)17-9-7-15(21)8-10-17/h2-12,19,23H,13H2,1H3
• InChI Key： XRLCFSDIFGCLAU-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC(C2CC(C3=CC=CO3)N(S(C3=CC=C(F)C=C3)(=O)=O)N=2)=C1)(=O)=O

Computed Properties

• Exact Mass: 463.06719119g/mol
• Monoisotopic Mass: 463.06719119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 630.7±65.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Introduction to N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 851782-32-6)

N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 851782-32-6, represents a unique blend of structural complexity and potential biological activity. The molecular architecture of this compound incorporates several key functional groups, including a 4-fluorobenzenesulfonyl moiety, a furan-2-yl group, and a pyrazol ring system, which collectively contribute to its distinctive chemical properties and biological interactions.

The presence of the 4-fluorobenzenesulfonyl group is particularly noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This feature makes such compounds valuable candidates for drug design, particularly in the development of small-molecule inhibitors targeting enzymes and receptors involved in various diseases. The furan-2-yl group further enriches the structural diversity of N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, contributing to its potential ability to interact with biological systems in multiple ways.

The core structure of this compound is based on a pyrazol ring system, which is a heterocyclic compound known for its versatility in pharmaceutical applications. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide not only enhances its pharmacological profile but also opens up new avenues for exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide make it an attractive candidate for further investigation in these areas. Researchers have been exploring its potential as an inhibitor of key enzymes involved in disease pathways, with promising preliminary results suggesting its efficacy in modulating these pathways.

The synthesis of N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-fluorobenzenesulfonyl group necessitates careful handling to ensure high yield and purity, while the incorporation of the furan-2-yl group requires expertise in heterocyclic chemistry. Despite these challenges, the synthesis has been successfully achieved by experienced chemists working in pharmaceutical research labs.

The biological activity of N-{3-1-(4-fluorobenzenesulfonyl)-5-(furan-2-y l)-4,5-dihydro -1H -pyrazol -3 - ylphen ylmethanesulfonamide has been evaluated through various in vitro assays. These studies have revealed that the compound exhibits significant inhibitory activity against several target enzymes relevant to human health. For instance, preliminary data suggest that it may effectively inhibit enzymes involved in cancer cell proliferation and survival pathways. Additionally, the compound shows promise in modulating inflammatory responses by interacting with key signaling molecules.

The potential therapeutic applications of N-{3 - 1 - ( 4 - fluorobenzenesulfony l) - 5 - ( furan - 2 - y l) - 4 , 5 - dihydro - 1 H - pyraz ol - 3 - y lphen ylmethanesulfonamide are vast and varied. In oncology research, this compound has shown promise as a lead candidate for developing novel anticancer drugs. Its ability to target critical pathways involved in tumor growth and metastasis makes it an exciting prospect for further clinical investigation. Furthermore, its anti-inflammatory properties suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, N-{3 - 1 - ( 4 - fluorobenzenesulfony l) - 5 - ( furan - 2 - y l) - 4 , 5 - dihydro - 1 H - pyraz ol - 3 - y lphen ylmethanesulfonamide (CAS No. 851782 -32-6) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in the ongoing quest to develop novel therapeutic agents for treating complex diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in future medical advancements.